Cas no 1380548-11-7 (1-Hydroxy-1,2-benziodoxol-3-one 1-oxide pyridinium complex)

• Product Name: 1-Hydroxy-1,2-benziodoxol-3-one 1-oxide pyridinium complex
• CAS No: 1380548-11-7
• MF: C₁₂H₁₀INO₄
• MW: 359.1166
• MDL: MFCD28100471
• CID: 1124115
• PubChem ID: 329767408
• Update Time: 2025-05-24

1-Hydroxy-1,2-benziodoxol-3-one 1-oxide pyridinium complex Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy-1,2-benziodoxole-3(1H)-one 1-oxide compound with pyridine (1:1)
• IBX pyridine complex
• PIBX
• Pyridinium o-iodoxybenzoate
• 1-Hydroxy-1,2-benziodoxol-3-one 1-oxide pyridinium complex
• CID 117065044
• IBX pyridine complex/ PIBX/ Pyridinium o-iodoxybenzoate

• MDL： MFCD28100471
• Inchi： 1S/C7H5IO4.C5H5N/c9-7-5-3-1-2-4-6(5)8(10,11)12-7;1-2-4-6-5-3-1/h1-4H,(H,10,11);1-5H
• InChI Key： JKZNBOGIALICGN-UHFFFAOYSA-N
• SMILES： I1(C2=CC=CC=C2C(=O)O1)(=O)[O-].[NH+]1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 285
• Topological Polar Surface Area: 80.6

1-Hydroxy-1,2-benziodoxol-3-one 1-oxide pyridinium complex Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Additional information on 1-Hydroxy-1,2-benziodoxol-3-one 1-oxide pyridinium complex

Introduction to 1-Hydroxy-1,2-Benzoiodoxol-3-One 1-Oxide Pyridinium Complex (CAS No. 1380548-11-7)

The 1-Hydroxy-1,2-benzoiodoxol-3-one 1-oxide pyridinium complex (CAS No. 1380548-11-7) is a unique organic compound with significant potential in various scientific and industrial applications. This compound is a derivative of benzoiodoxole, a class of compounds known for their versatile reactivity and structural diversity. The presence of the hydroxy group and the pyridinium moiety introduces additional functional groups that enhance its chemical reactivity and stability under different conditions.

Recent studies have highlighted the importance of benzoiodoxole derivatives in organic synthesis, particularly in the development of novel materials and pharmaceuticals. The pyridinium complex aspect of this compound adds a layer of cationic character, which can be advantageous in catalytic processes and ion-based reactions. Researchers have explored its role in asymmetric synthesis, where its chiral environment can facilitate the formation of enantiomerically enriched products.

One of the most promising applications of CAS No. 1380548-11-7 lies in its potential as a precursor for advanced materials. For instance, its ability to undergo metal-mediated coupling reactions has been leveraged in the synthesis of conjugated polymers and nanoparticles. These materials exhibit exceptional electronic properties, making them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In the field of medicinal chemistry, the benzoiodoxole framework has been extensively studied for its pharmacological properties. The hydroxy group in this compound contributes to hydrogen bonding capabilities, which are crucial for drug-receptor interactions. Recent findings suggest that this compound may exhibit anti-inflammatory and antioxidant activities, making it a valuable candidate for drug discovery programs.

The synthesis of CAS No. 1380548-11-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the pyridinium complex typically requires careful control over pH and temperature to ensure optimal yield and purity. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

From an analytical standpoint, the characterization of this compound has been enhanced by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide detailed insights into its molecular structure and stability under varying conditions.

In conclusion, the 1-Hydroxy-1,2-benzoiodoxol-3-one 1-oxide pyridinium complex (CAS No. 1380548-11-7) represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a versatile building block for various applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in materials science and pharmaceutical development.